Cas no 917981-05-6 (4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile))
917981-05-6 structure
Product Name:4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile)
CAS No:917981-05-6
MF:C24H24Br4N2O2
MW:692.075563430786
CID:780422
Update Time:2023-08-03
4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4,4'-[1,10-decanediylbis(oxy)]bis[3,5-dibromo-
- 3,5-dibromo-4-[10-(2,6-dibromo-4-cyanophenoxy)decoxy]benzonitrile
- 4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile)
-
- Inchi: 1S/C24H24Br4N2O2/c25-19-11-17(15-29)12-20(26)23(19)31-9-7-5-3-1-2-4-6-8-10-32-24-21(27)13-18(16-30)14-22(24)28/h11-14H,1-10H2
- InChI Key: PARXHIKGYOVSOX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)C=C(C=1OCCCCCCCCCCOC1C(=CC(C#N)=CC=1Br)Br)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 13
- Complexity: 556
- Topological Polar Surface Area: 66
4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile) Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
917981-05-6 (4,4'-[Decane-1,10-diylbis(oxy)]bis(3,5-dibromobenzonitrile)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk